10-(1-methylethylidene)-4-phenyl-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-phenyl-10-propan-2-ylidene-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C18H17NO2/c1-10(2)14-12-8-9-13(14)16-15(12)17(20)19(18(16)21)11-6-4-3-5-7-11/h3-9,12-13,15-16H,1-2H3
• InChI Key: FIEJMQYTKTTWNL-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=CC=C4)C
• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol

Description

10-(1-methylethylidene)-4-phenyl-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione, also known as MPTP, is a chemical compound that has been extensively studied in scientific research. It is a potent neurotoxin that has been used to induce Parkinson’s disease in animal models.

Scientific Research Applications

Synthesis and Derivative Studies

• Derivatives of related azatricyclo dec-8-ene-diones have been synthesized and investigated for their potential pharmacological activities. For instance, thiourea and urea derivatives of similar compounds exhibited cytotoxicity and anti-HIV-1 activity in cellular studies, as well as antimicrobial properties against various bacteria and fungi species (Struga et al., 2007).

Pharmacological Profiles

• Certain aminoalkanol derivatives of closely related compounds have been evaluated for their beta-adrenoceptor affinities, indicating their potential as beta-adrenolytics (Kossakowski & Wojciechowska, 2006).
• Other amino derivatives have been prepared with an expectation of antipsychotic and/or anti-HIV activity. These derivatives, analogues of chlorpromazine and aminoperazine, also underwent cytotoxicity and anti-HIV activity testing (Kossakowski, Wojciechowska & Kozioł, 2006).

Spectroscopic and Computational Analysis

• Extensive spectroscopic (FT-IR, FT-Raman) investigations and quantum chemical calculations have been conducted on tetrachloro dimethoxy derivatives of azatricyclo dec-8-ene-diones. These studies provide insights into the molecular structure, vibrational frequencies, and electronic properties of such compounds (Renjith et al., 2014).

Antimicrobial Activities

• The antimicrobial activity of certain derivatives has been investigated, showing effectiveness against a range of microorganisms. This includes studies on their antibacterial, antifungal, and antiviral (including HIV-

Pharmacological Evaluation of Derivatives

• Specific derivatives, such as arylpiperazine derivatives with imide fragments, have been synthesized and tested for potential anxiolytic and antidepressant activities. Some of these compounds demonstrated antidepressant activity in animal models without neurotoxic effects (Pakosińska-Parys et al., 2016).

High-Pressure Reaction Studies

• Research on the reaction rates, activation parameters, and volume profile for retro-Diels–Alder reactions in related pyrrole series provides insights into the thermal decomposition of N-acylpyrrole adducts, relevant to the understanding of these compounds' reactivity under varied conditions (George & Isaacs, 1985).